Cas no 2138528-20-6 (4-Ethyl-3-(thiophen-2-ylsulfanyl)cyclohexan-1-one)

• Product Name: 4-Ethyl-3-(thiophen-2-ylsulfanyl)cyclohexan-1-one
• CAS No: 2138528-20-6
• MF: C₁₂H₁₆OS₂
• MW: 240.384840965271
• CID: 5758396
• PubChem ID: 165491137
• Update Time: 2025-05-23

4-Ethyl-3-(thiophen-2-ylsulfanyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3-(thiophen-2-ylsulfanyl)cyclohexan-1-one
• 2138528-20-6
• EN300-1159408
• 4-Ethyl-3-(thiophen-2-ylsulfanyl)cyclohexan-1-one

• Inchi： 1S/C12H16OS2/c1-2-9-5-6-10(13)8-11(9)15-12-4-3-7-14-12/h3-4,7,9,11H,2,5-6,8H2,1H3
• InChI Key： VYCSMJZMCCNVEY-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)C1CC(CCC1CC)=O

Computed Properties

• Exact Mass: 240.06425748g/mol
• Monoisotopic Mass: 240.06425748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.6Ų

Additional information on 4-Ethyl-3-(thiophen-2-ylsulfanyl)cyclohexan-1-one

4-Ethyl-3-(thiophen-2-ylsulfanyl)cyclohexan-1-one: A Comprehensive Overview

4-Ethyl-3-(thiophen-2-ylsulfanyl)cyclohexan-1-one (CAS No. 2138528-20-6) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its cyclohexanone backbone, which is substituted with an ethyl group at the 4-position and a thiophene moiety at the 3-position. The thiophene ring, specifically at the 2-position, introduces sulfur into the molecule, contributing to its distinctive chemical properties and potential applications.

The synthesis of 4-Ethyl-3-(thiophen-2-ylsulfanyl)cyclohexan-1-one involves a series of carefully designed organic reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such compounds. For instance, researchers have employed transition metal catalysts to facilitate coupling reactions, which are pivotal in constructing the thiophene-sulfanyl linkage. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

One of the most intriguing aspects of this compound is its electronic properties. The conjugation between the thiophene ring and the cyclohexanone system creates a unique electronic environment that can be exploited in various applications. Recent studies have explored its potential as a building block in organic electronics. For example, films prepared from this compound exhibit semiconducting behavior, making them candidates for use in thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs). The integration of sulfur into the structure further modulates its optical properties, offering opportunities for tunable emission spectra.

In addition to its electronic properties, 4-Ethyl-3-(thiophen-2-ylsulfanyl)cyclohexan-1-one has shown promise in medicinal chemistry. The compound's ability to act as a kinase inhibitor has been highlighted in recent research. Kinase enzymes play critical roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. By targeting specific kinases, this compound could potentially serve as a lead molecule for drug development.

The stereochemistry of this compound also plays a significant role in its biological activity. Recent investigations have demonstrated that the spatial arrangement of substituents on the cyclohexane ring influences both binding affinity and selectivity towards target proteins. This underscores the importance of stereochemical control during synthesis to optimize pharmacokinetic properties such as bioavailability and metabolic stability.

From an environmental standpoint, understanding the degradation pathways of 4-Ethyl-3-(thiophen-2-ylsulfanyl)cyclohexan-1-one is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes oxidative cleavage of the sulfur-containing moiety, leading to the formation of less complex sulfur-containing byproducts. These findings are essential for designing sustainable synthetic routes and waste management strategies.

In conclusion, 4-Ethyl-3-(thiophen-2-yisulfanyl)cyclohexan-i-one (CAS No. 2138528-i0-i) represents a versatile platform for exploring diverse chemical functionalities. Its applications span from materials science to medicinal chemistry, driven by advancements in synthetic methodologies and mechanistic understanding. As research continues to uncover new facets of this compound's properties, it holds immense potential for contributing to both academic and industrial innovations.